1. Home
  2. Product
  3. Reference Standards
  4. Puqiedinone
Puqiedinone Puqiedinone
Brand Name: Vulcanchem
CAS No.: 96997-98-7
VCID: VC0150076
InChI: InChI=1S/C27H43NO2/c1-15-4-7-25-16(2)18-5-6-19-20(22(18)14-28(25)13-15)11-23-21(19)12-26(30)24-10-17(29)8-9-27(23,24)3/h15-25,29H,4-14H2,1-3H3/t15-,16+,17-,18-,19?,20+,21-,22+,23-,24+,25-,27+/m0/s1
SMILES: CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(=O)C6C5(CCC(C6)O)C)C
Molecular Formula: C27H43NO2
Molecular Weight: 413.6 g/mol

Puqiedinone

CAS No.: 96997-98-7

Reference Standards

VCID: VC0150076

Molecular Formula: C27H43NO2

Molecular Weight: 413.6 g/mol

Puqiedinone - 96997-98-7

CAS No. 96997-98-7
Product Name Puqiedinone
Molecular Formula C27H43NO2
Molecular Weight 413.6 g/mol
IUPAC Name (1R,2S,6S,9S,10R,11R,15S,18S,20S,23R,24S)-20-hydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one
Standard InChI InChI=1S/C27H43NO2/c1-15-4-7-25-16(2)18-5-6-19-20(22(18)14-28(25)13-15)11-23-21(19)12-26(30)24-10-17(29)8-9-27(23,24)3/h15-25,29H,4-14H2,1-3H3/t15-,16+,17-,18-,19?,20+,21-,22+,23-,24+,25-,27+/m0/s1
Standard InChIKey MWBJDDYEYGDWCZ-HGCWAZHVSA-N
Isomeric SMILES C[C@H]1CC[C@H]2[C@@H]([C@@H]3CCC4[C@H]([C@@H]3CN2C1)C[C@H]5[C@H]4CC(=O)[C@@H]6[C@@]5(CC[C@@H](C6)O)C)C
SMILES CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(=O)C6C5(CCC(C6)O)C)C
Canonical SMILES CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(=O)C6C5(CCC(C6)O)C)C
Synonyms (20R,22S,25R)-20-deoxy-5alpha-cevanine-3beta-ol-6-one
20-deoxy-5-cevanine-3-ol-6-one
puqiedinone
sinpeinine A
PubChem Compound 126149
Last Modified Dec 23 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19